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Compound of Interest

Compound Name: ethyl citronellate

Cat. No.: B1614930

CAS Number: 26728-44-9

This technical guide provides a comprehensive overview of ethyl citronellate, a key fragrance
and flavor compound. It is intended for researchers, scientists, and professionals in drug
development and the chemical industry. This document details its chemical and physical
properties, safety information, a representative synthesis protocol, and its primary applications.

Chemical and Physical Properties

Ethyl citronellate is a colorless liquid with a characteristic fruity and rosy odor.[1] It is the ethyl
ester of citronellic acid. The key quantitative properties of ethyl citronellate are summarized in
the table below for easy reference and comparison.
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Property Value Reference
CAS Number 26728-44-9 [1]
Molecular Formula C12H2202 [1]
Molecular Weight 198.30 g/mol [1]
Appearance Colorless liquid
Odor I.:ruit-y, dry, dusty,- citrus, o

licorice, rose, spicy, fennel
Boiling Point Not available
Flash Point 103.89 °C (219.00 °F) [1]
Specific Gravity 0.8860 to 0.8940 @ 25 °C [1]

Refractive Index

1.4360 to 1.4430 @ 20 °C

[1]

Solubility

Soluble in alcohol; insoluble in

water.

Safety Information

A comprehensive GHS classification for pure ethyl citronellate is not consistently available in

public databases. Several sources indicate that GHS hazard data has not been thoroughly

established. Therefore, it is recommended to handle ethyl citronellate with the standard care

and personal protective equipment (PPE) appropriate for handling organic esters in a

laboratory setting. This includes, but is not limited to, the use of safety glasses, gloves, and a

lab coat. Work should be conducted in a well-ventilated area or under a fume hood.

Experimental Protocols: Synthesis of Ethyl
Citronellate via Fischer Esterification

The primary method for synthesizing ethyl citronellate is the Fischer esterification of citronellic

acid with ethanol in the presence of an acid catalyst. While a specific, peer-reviewed protocol

for ethyl citronellate is not readily available, the following is a representative procedure

adapted from standard Fischer esterification methods.
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Objective: To synthesize ethyl citronellate from citronellic acid and ethanol.
Materials:

« Citronellic acid

» Absolute ethanol (large excess)

o Concentrated sulfuric acid (catalyst)

o Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate

» Diethyl ether (or other suitable extraction solvent)
Equipment:

e Round-bottom flask

e Reflux condenser

e Heating mantle

e Separatory funnel

o Beakers and Erlenmeyer flasks

» Rotary evaporator

Procedure:

¢ In a round-bottom flask, combine citronellic acid with a 5- to 10-fold molar excess of absolute
ethanol.

« Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the mixture while
stirring.
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» Attach a reflux condenser and heat the mixture to a gentle reflux for 2-4 hours. The progress
of the reaction can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
e Remove the excess ethanol using a rotary evaporator.
o Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and finally with brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate
using a rotary evaporator to yield crude ethyl citronellate.

e The crude product can be further purified by vacuum distillation if necessary.

Applications

The primary application of ethyl citronellate is in the fragrance and flavor industry.[1] Its
pleasant fruity and rosy aroma makes it a valuable component in the formulation of perfumes,
cosmetics, soaps, and other personal care products. It is also used as a flavoring agent in
some food products.

Biological Activity and Signaling Pathways

There is currently a lack of significant peer-reviewed data on the specific biological activities or
involvement in signaling pathways of pure ethyl citronellate. While some studies have
investigated the antimicrobial or other biological properties of essential oils or plant extracts
that may contain various esters, these findings cannot be directly attributed to ethyl
citronellate without further specific research. As such, its primary role remains that of a
fragrance and flavor compound.

Visualizations
Synthesis Workflow for Ethyl Citronellate
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The following diagram illustrates the experimental workflow for the synthesis of ethyl
citronellate via Fischer esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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